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Compound of Interest

Compound Name: N,N-Diethylaniline

Cat. No.: B043248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N,N-Diethylaniline is a tertiary amine that serves as a crucial intermediate and reagent in

various industrial and synthetic applications.[1] As a colorless to pale yellow oily liquid, its utility

spans from the manufacturing of dyes and pharmaceuticals to its use as a catalyst and a

reducing agent in organic synthesis.[1][2][3][4] A thorough understanding of its physical

properties is paramount for its safe handling, application in experimental design, and process

optimization. This guide provides an in-depth overview of the core physical characteristics of

N,N-Diethylaniline, detailed experimental protocols for their determination, and a visualization

of its role in a key synthetic pathway.

Core Physical and Chemical Properties
The physical properties of N,N-Diethylaniline have been extensively characterized. The

following table summarizes the key quantitative data available for this compound.
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Property Value Conditions

Molecular Formula C₁₀H₁₅N -

Molecular Weight 149.23 g/mol -

Appearance
Colorless to yellow, oily liquid

with a fishlike odor.[2][3][5]

Standard Temperature and

Pressure (STP)

Density 0.938 g/mL[3][6][7][8] at 25 °C

0.9302 g/cm³[9] at 20 °C

Boiling Point 217 °C[6][7][8][9] at 760 mmHg (101.325 kPa)

216 °C[1] at 760 mmHg

198 °F (92.2 °C)[2][5] at 10 mmHg

Melting Point -38 °C[3][6][7][9] -

Flash Point 185 °F (85 °C)[2][4][5] Closed Cup

88 °C[9][10] Closed Cup

Refractive Index 1.542[6][7][8]
at 20 °C (Sodium D-line, 589

nm)

1.5409[2]
at 20 °C (Sodium D-line, 589

nm)

Vapor Pressure 1 mmHg[3][6][7] at 49.7 °C

0.14 mmHg[2] at 25 °C

Vapor Density 5.2 (Air = 1)[3][6][7] -

Solubility
Water: 14 g/L (1.4 g/100 mL)[4]

[6]
at 12 °C

Soluble 1g in 70mL[6][10] at 12 °C

Organic Solvents: Miscible with

acetone; slightly soluble in

chloroform, alcohol, and ether.

[3][10][11]

-
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pKa 6.61[6]
at 22 °C (for the conjugate

acid)

Autoignition Temp. 630 °C (1166 °F)[2][4][9] -

Experimental Protocols for Property Determination
Accurate determination of physical properties is essential for compound characterization and

quality control. Below are detailed methodologies for measuring key physical constants of liquid

compounds like N,N-Diethylaniline.

Boiling Point Determination (Capillary Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[12] A common and efficient method for small-scale determination utilizes a Thiele

tube or a melting point apparatus with a boiling point accessory.[7]

Methodology:

Sample Preparation: A small amount (a few milliliters) of N,N-Diethylaniline is placed into a

small-diameter test tube or a fusion tube.[6]

Capillary Insertion: A capillary tube, sealed at one end, is placed into the fusion tube with its

open end submerged in the liquid.[2][13]

Apparatus Setup: The fusion tube assembly is attached to a thermometer, ensuring the

sample and the thermometer bulb are at the same level. This setup is then placed in a

heating bath (e.g., a Thiele tube filled with mineral oil or an aluminum block).[2][7]

Heating: The apparatus is heated slowly and uniformly, at a rate of approximately 2°C per

minute as the expected boiling point is approached.

Observation: As the liquid heats, trapped air in the capillary tube will slowly bubble out. The

boiling point is reached when a rapid and continuous stream of bubbles emerges from the

open end of the capillary tube.[2][7]
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Temperature Reading: The heat source is removed, and the apparatus is allowed to cool

slowly. The temperature at which the bubbling stops and the liquid begins to enter the

capillary tube is recorded as the boiling point.[7]

Pressure Correction: The atmospheric pressure should be recorded as the boiling point is

pressure-dependent.[12]

Melting Point Determination
For a substance like N,N-Diethylaniline, which is liquid at room temperature, its melting point

(or freezing point) is determined by cooling the substance until it solidifies. The procedure

below describes the capillary method for solids, which would be used on a frozen sample of

N,N-Diethylaniline.

Methodology:

Sample Freezing: The liquid N,N-Diethylaniline is first frozen to a solid state using a

suitable cooling bath (e.g., dry ice/acetone).

Sample Preparation: A small amount of the finely powdered solid is introduced into a glass

capillary tube, which is then sealed at one end. The sample is packed down to a height of 2-

3 mm.[1][8]

Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp

apparatus or a Thiele tube). These devices typically use a heated metal block or oil bath for

uniform temperature control.[14]

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

find an approximate melting range, followed by a slower, more careful determination (1-

2°C/min) for accuracy.[14]

Observation and Recording: The temperature at which the first drop of liquid appears (the

onset of melting) and the temperature at which the last crystal of solid disappears

(completion of melting) are recorded. This provides the melting range.[15] For a pure

compound, this range is typically narrow (0.5-1°C).[8]

Density Determination (Pycnometer Method)
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A pycnometer is a flask with a precisely known volume used to determine the density of liquids

with high accuracy.[5]

Methodology:

Weighing the Empty Pycnometer: A clean, dry pycnometer is accurately weighed on an

analytical balance (M1).[16]

Weighing with a Reference Liquid: The pycnometer is filled with a reference liquid of known

density (e.g., distilled water) at a specific temperature. The stopper is inserted, allowing

excess liquid to exit through the capillary, ensuring the volume is exact. The exterior is dried,

and the filled pycnometer is weighed (M2). The temperature of the liquid is recorded.[5]

Weighing with Sample Liquid: The pycnometer is emptied, cleaned, and thoroughly dried. It

is then filled with N,N-Diethylaniline, and the weighing process is repeated (M3) at the

same temperature.[5]

Calculation: The density of the sample liquid (ρ_sample) is calculated using the following

formula: ρ_sample = ((M3 - M1) / (M2 - M1)) * ρ_reference Where ρ_reference is the known

density of the reference liquid at the measured temperature.[16]

Refractive Index Determination (Abbe Refractometer)
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is measured using a refractometer.[9]

Methodology:

Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a

known refractive index, often distilled water.[9] The prisms of the refractometer are cleaned

with a soft tissue using acetone or ethanol and allowed to dry.[10]

Sample Application: A few drops of N,N-Diethylaniline are placed on the surface of the

lower prism using a dropper. The prisms are then closed gently to spread the liquid into a

thin, uniform film.[10][11]
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Measurement: Light from the instrument's source is directed through the prisms. While

looking through the eyepiece, the adjustment knob is turned until the boundary between the

light and dark regions (the shadowline) is visible.[9][10]

Focusing and Alignment: The compensator knob is adjusted to eliminate any color fringes

and sharpen the shadowline. The main adjustment knob is then used to align this sharp

boundary precisely with the center of the crosshairs in the eyepiece.[4][10]

Reading the Value: The refractive index is read directly from the instrument's scale.[10] The

temperature should be controlled and recorded, as the refractive index is temperature-

dependent.[9]

Synthetic Pathway Visualization
N,N-Diethylaniline is a key precursor in the synthesis of various dyes. For instance, its

condensation with benzaldehyde is the foundational step in producing Brilliant Green, a

triarylmethane dye.[1] The following diagram illustrates this synthetic relationship.

N,N-Diethylaniline
(2 equivalents)

Leuco Base IntermediateBenzaldehyde
(1 equivalent)

Acid Catalyst
(e.g., H₂SO₄)

 Condensation 
Brilliant Green Dye

Oxidation
(e.g., PbO₂)

 

Click to download full resolution via product page

Caption: Synthesis pathway of Brilliant Green from N,N-Diethylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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